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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the methodologies and data
interpretation involved in the structural elucidation of 7-Nonenal, 8-methyl- isomers. Due to the
limited availability of direct studies on this specific compound, this document outlines a
systematic approach based on established analytical techniques for similar long-chain,
branched aldehydes. It covers the application of Gas Chromatography-Mass Spectrometry
(GC-MS), and Nuclear Magnetic Resonance (NMR) spectroscopy for the unambiguous
identification and characterization of the possible isomers. Detailed experimental protocols,
predicted spectroscopic data, and logical workflows are presented to serve as a practical
resource for researchers engaged in the analysis of novel aliphatic compounds.

Introduction

7-Nonenal, 8-methyl- (C10H180) is a long-chain branched aldehyde.[1] The presence of a
chiral center at the 8-position and a double bond at the 7-position introduces the possibility of
multiple stereocisomers, each potentially exhibiting distinct biological activities and chemical
properties. Accurate structural elucidation is therefore critical for its potential applications in
fields such as flavor chemistry, pheromone research, and as a synthon in drug development.
This guide details the analytical workflow required to isolate, identify, and characterize the
structure of 7-Nonenal, 8-methyl- isomers.
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Predicted Physicochemical Properties

Property Predicted Value
Molecular Formula C10H180

Molecular Weight 154.25 g/mol

Isomers (R/S) at C8, (E/zZ) at C7

Analytical Workflow

The structural elucidation of 7-Nonenal, 8-methyl- isomers would typically follow a multi-step
analytical workflow, beginning with separation and purification, followed by spectroscopic
analysis for structural confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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